Cas no 1850224-25-7 (2-Propenamide, N-(2-methyl-5-pyrimidinyl)-)

• Product Name: 2-Propenamide, N-(2-methyl-5-pyrimidinyl)-
• CAS No: 1850224-25-7
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5406840
• PubChem ID: 130920019
• Update Time: 2025-10-29

2-Propenamide, N-(2-methyl-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(2-methyl-5-pyrimidinyl)-

• Inchi： 1S/C8H9N3O/c1-3-8(12)11-7-4-9-6(2)10-5-7/h3-5H,1H2,2H3,(H,11,12)
• InChI Key： MEAMATGCHYWYCQ-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(C)N=C1)(=O)C=C

Additional information on 2-Propenamide, N-(2-methyl-5-pyrimidinyl)-

Recent Advances in the Study of 2-Propenamide, N-(2-methyl-5-pyrimidinyl)- (CAS: 1850224-25-7)

The compound 2-Propenamide, N-(2-methyl-5-pyrimidinyl)- (CAS: 1850224-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique pyrimidine and acrylamide functional groups, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and applications in drug discovery.

Recent studies have focused on the synthesis and optimization of 2-Propenamide, N-(2-methyl-5-pyrimidinyl)-, with particular emphasis on improving its yield and purity. Researchers have employed advanced synthetic techniques, such as microwave-assisted organic synthesis (MAOS) and flow chemistry, to achieve higher efficiency and scalability. These efforts have resulted in the development of novel synthetic routes that reduce the number of steps and minimize the use of hazardous reagents, thereby aligning with the principles of green chemistry. The optimized synthesis protocols have facilitated the production of sufficient quantities of the compound for further biological evaluation.

In terms of pharmacological properties, 2-Propenamide, N-(2-methyl-5-pyrimidinyl)- has demonstrated promising activity in various in vitro and in vivo models. Preliminary studies indicate that the compound exhibits potent inhibitory effects against specific kinase targets, which are implicated in the pathogenesis of cancer and inflammatory diseases. For instance, recent findings suggest that the molecule acts as a selective inhibitor of certain tyrosine kinases, thereby disrupting signaling pathways that promote cell proliferation and survival. These findings have spurred interest in the compound as a potential lead for the development of targeted therapies for oncology and autoimmune disorders.

Further investigations into the mechanism of action of 2-Propenamide, N-(2-methyl-5-pyrimidinyl)- have revealed its ability to modulate key cellular processes, including apoptosis and autophagy. Advanced techniques such as X-ray crystallography and molecular docking studies have provided insights into the compound's binding interactions with its target proteins, offering a structural basis for its inhibitory activity. These studies have also identified potential sites for chemical modification to enhance the compound's potency and selectivity, paving the way for the design of next-generation derivatives with improved therapeutic profiles.

The potential applications of 2-Propenamide, N-(2-methyl-5-pyrimidinyl)- extend beyond its use as a kinase inhibitor. Recent research has explored its utility in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents. Additionally, the compound's favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, make it a promising candidate for further preclinical development. Ongoing studies are focused on evaluating its safety and efficacy in animal models, with the ultimate goal of advancing it to clinical trials.

In conclusion, the latest research on 2-Propenamide, N-(2-methyl-5-pyrimidinyl)- (CAS: 1850224-25-7) highlights its potential as a versatile and effective therapeutic agent. The advancements in its synthesis, coupled with a deeper understanding of its biological activity, position this compound as a valuable asset in the field of drug discovery. Future studies will likely focus on optimizing its structure-activity relationships and exploring its applications in treating a broader range of diseases. As the research community continues to unravel the full potential of this molecule, it is expected to play a pivotal role in the development of novel treatments for unmet medical needs.